Cas no 200356-07-6 (2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-)

200356-07-6 structure
Product name:2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
CAS No:200356-07-6
MF:C7H13NO2
MW:143.183622121811
CID:240727
2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
- Oxiranecarboxamide, 3-methyl-2-propyl-,(2R-trans)-
- Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- (9CI)
- Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)- (9CI)
- 2-Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)-
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- Inchi: 1S/C7H13NO2/c1-3-4-7(6(8)9)5(2)10-7/h5H,3-4H2,1-2H3,(H2,8,9)/t5-,7+/m0/s1
- InChI Key: KZWAJILTVWSJMI-CAHLUQPWSA-N
- SMILES: O1[C@@H](C)[C@]1(CCC)C(N)=O
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
Experimental Properties
- PSA: 55.62
2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- Related Literature
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Ziv Oren,Izhar Ron RSC Adv., 2018,8, 16161-16170
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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